Cas no 54965-55-8 (Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester)

• Product Name: Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester
• CAS No: 54965-55-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 353192
• PubChem ID: 572440
• Update Time: 2025-04-19

Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester
• 4-(Acetyloxy)benzenepropanoic acid methyl ester
• methyl 3-(4-acetyloxyphenyl)propanoate
• DTXSID80341347
• Methyl 3-[4-(acetyloxy)phenyl]propanoate #
• UOCVMKKUMXGHFF-UHFFFAOYSA-N
• 54965-55-8

• Inchi： 1S/C12H14O4/c1-9(13)16-11-6-3-10(4-7-11)5-8-12(14)15-2/h3-4,6-7H,5,8H2,1-2H3
• InChI Key： UOCVMKKUMXGHFF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)CCC(=O)OC

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6